Cas no 1220028-22-7 (4-(4-Chloro-3-methylphenoxy)piperidinehydrochloride)

• Product Name: 4-(4-Chloro-3-methylphenoxy)piperidinehydrochloride
• CAS No: 1220028-22-7
• MF: C₁₂H₁₇Cl₂NO
• MW: 262.175481557846
• CID: 4687981
• Update Time: 2025-05-26

4-(4-Chloro-3-methylphenoxy)piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-3-methylphenoxy)piperidine hydrochloride
• 4-(4-Chloro-3-methylphenoxy)piperidinehydrochloride

• Inchi： 1S/C12H16ClNO.ClH/c1-9-8-11(2-3-12(9)13)15-10-4-6-14-7-5-10;/h2-3,8,10,14H,4-7H2,1H3;1H
• InChI Key： UNXSRXMIIOVHMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)OC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 194
• Topological Polar Surface Area: 21.3

Additional information on 4-(4-Chloro-3-methylphenoxy)piperidinehydrochloride

Comprehensive Overview of 4-(4-Chloro-3-methylphenoxy)piperidine hydrochloride (CAS No. 1220028-22-7)

4-(4-Chloro-3-methylphenoxy)piperidine hydrochloride (CAS No. 1220028-22-7) is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research. This piperidine derivative is characterized by its unique molecular structure, combining a chloro-methylphenoxy group with a piperidine hydrochloride backbone. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's chemical structure features a chloro-substituted aromatic ring connected to a piperidine moiety, which may contribute to its biological activity. Recent studies suggest that similar structures show promise in addressing current challenges in central nervous system (CNS) drug development, a hot topic in pharmaceutical forums and academic discussions. The presence of both hydrophobic and hydrophilic components in its structure makes it particularly interesting for drug formulation studies.

In the context of current research trends, 4-(4-Chloro-3-methylphenoxy)piperidine hydrochloride aligns with several emerging scientific interests. Many researchers are investigating how such modified piperidine compounds can be utilized in targeted drug delivery systems, a subject frequently searched in academic databases. The compound's potential bioavailability enhancement properties are also being explored, particularly in relation to blood-brain barrier penetration, a key challenge in modern pharmacology.

From a synthetic chemistry perspective, the preparation of CAS 1220028-22-7 involves sophisticated organic synthesis techniques, including selective chlorination and amine hydrochloride formation. These processes are currently subjects of optimization studies, as the scientific community seeks more green chemistry approaches to compound synthesis. The compound's crystalline properties and solubility characteristics make it an interesting case study for pharmaceutical crystallization research.

Quality control of 4-(4-Chloro-3-methylphenoxy)piperidine hydrochloride requires advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for ensuring the compound's chemical purity and structural integrity, especially when used in sensitive applications. Recent advancements in analytical chemistry instrumentation have significantly improved the characterization of such complex molecules.

The storage and handling of CAS 1220028-22-7 require standard laboratory precautions. Proper chemical storage conditions including temperature control and moisture protection are essential to maintain the compound's stability. These aspects are particularly important for researchers who frequently search for compound stability guidelines and best practices in chemical handling.

Looking forward, 4-(4-Chloro-3-methylphenoxy)piperidine hydrochloride represents an important building block in medicinal chemistry. Its structural features make it a valuable candidate for further structure-activity relationship (SAR) studies, particularly in the development of novel therapeutic agents. The compound's potential applications in addressing current healthcare challenges continue to drive research interest and investment in this area.

For researchers working with piperidine derivatives, understanding the properties of CAS 1220028-22-7 provides valuable insights into molecular design principles. The compound serves as an excellent example of how strategic chemical modifications can influence physicochemical properties and biological activity, topics that are frequently discussed in recent scientific literature and research conferences.